Cas no 108945-28-4 (2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product Name: 2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 108945-28-4
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 128221
• PubChem ID: 10104558
• Update Time: 2025-04-18

2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• D-MENTHYL ACRYLATE
• (+)-erythro-mefloquine
• (+)-matrine oxide
• (+)-Mefloquine
• (+)-menthyl acrylate
• (+)-oxymatrine
• (1S,3S,4R)-menthyl acrylate
• [14C]-Mefloquine
• Kurainone
• matrine n-oxide
• matrine,1-oxide
• Oxymatrine std.
• OXYMATRINE(P)
• Oxymatrine,(S)
• Pachycarpidine
• [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] prop-2-enoate
• SCHEMBL17808640
• (1S,2R,5S)-2-isopropyl-5-methylcyclohexyl acrylate
• 108945-28-4
• XJBRSZAYOKVFRH-TUAOUCFPSA-N

• Inchi： 1S/C13H22O2/c1-5-13(14)15-12-8-10(4)6-7-11(12)9(2)3/h5,9-12H,1,6-8H2,2-4H3/t10-,11+,12-/m0/s1
• InChI Key： XJBRSZAYOKVFRH-TUAOUCFPSA-N
• SMILES： O(C(C=C)=O)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 210.16200
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.17640

2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：Risk Statements 36/37/38Safety Statements 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids